4-fluoro-N-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzamide

• IUPAC Name: 4-fluoro-N-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzamide
• InChI: InChI=1S/C20H17FN2O3S2/c21-16-8-5-15(6-9-16)20(24)22-17-10-7-14-3-1-11-23(18(14)13-17)28(25,26)19-4-2-12-27-19/h2,4-10,12-13H,1,3,11H2,(H,22,24)
• InChI Key: BJCJOSUTBNRTFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)NC(=O)C3=CC=C(C=C3)F)N(C1)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C20H17FN2O3S2
• Molecular Weight: 416.5 g/mol

Description

FTB-T-003 is a novel compound that has garnered attention from the scientific community due to its potential applications in various fields. It falls within the class of heterocyclic compounds , specifically containing a thiophene nucleus . Thiophene is a five-membered heteroaromatic compound with a sulfur atom at position 1. It has been reported to possess a wide range of therapeutic properties, making it an interesting subject for further investigation.

Scientific Research Applications

Antimicrobial Applications

Compounds containing similar structural motifs have shown significant potential as antimicrobial agents. For instance, novel fluorine-containing derivatives with quinazolinone and thiazolidinone motifs have been synthesized and evaluated for their antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi. The study highlights the potential of such compounds in developing new antimicrobial agents (Desai, Vaghani, & Shihora, 2013).

Imaging and Diagnostic Applications

Derivatives of quinoline have been labeled with carbon-11 for use as radioligands in positron emission tomography (PET) imaging. This application is crucial for the noninvasive assessment of peripheral benzodiazepine type receptors in vivo, offering insights into various diseases and conditions (Matarrese et al., 2001).

Anti-Influenza Virus Applications

Research on 4-[(quinolin-4-yl)amino]benzamide derivatives has identified compounds with significant anti-influenza virus activities. These studies highlight the potential of structurally related compounds in the discovery of new anti-influenza agents, emphasizing the role of molecular docking and biological evaluations in identifying effective treatments (Zhang et al., 2022).

Sensing and Detection Applications

A study on a functionalized fluorochrome based on a quinoline-benzimidazole conjugate demonstrates its application in highly sensitive and selective sensing for picric acid, showcasing the potential of similar compounds in environmental monitoring and safety (Jiang et al., 2019).